Cas no 1058740-77-4 (1-methyl-6-nitro-indazole-3-carboxylic acid)

1-Methyl-6-nitro-indazole-3-carboxylic acid is a nitro-substituted indazole derivative with significant utility in pharmaceutical and organic synthesis. The compound features a carboxylic acid functional group at the 3-position and a nitro group at the 6-position, enhancing its reactivity as an intermediate for further derivatization. Its structural framework is valuable in the development of bioactive molecules, particularly in medicinal chemistry, where indazole cores are explored for their pharmacological properties. The methyl group at the 1-position contributes to stability and influences electronic properties, making it suitable for selective modifications. This compound is commonly employed in research settings for the synthesis of heterocyclic compounds and potential drug candidates.

1-methyl-6-nitro-indazole-3-carboxylic acid structure

1058740-77-4 structure

Product Name:1-methyl-6-nitro-indazole-3-carboxylic acid

CAS No:1058740-77-4

MF:C₉H₇N₃O₄

MW:221.169581651688

CID:1092304

PubChem ID:59335076

Update Time:2025-05-28

1-methyl-6-nitro-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-6-nitro-1H-indazole-3-carboxylic acid
- 1-methyl-6-nitroindazole-3-carboxylic acid
- AGN-PC-0CUUUT
- AK146757
- PB31207
- SureCN2851292
- FHZBBQZHAMFAMH-UHFFFAOYSA-N
- AX8284291
- 1-methyl-6-nitro-indazole-3-carboxylic acid
- SCHEMBL2851292
- MFCD21642034
- P12970
- 1-METHYL-6-NITRO-1H-INDAZOLE-3-CARBOXYLICACID
- BS-49961
- CS-0054649
- SY264757
- 1058740-77-4
- Inchi： 1S/C9H7N3O4/c1-11-7-4-5(12(15)16)2-3-6(7)8(10-11)9(13)14/h2-4H,1H3,(H,13,14)
- InChI Key： FHZBBQZHAMFAMH-UHFFFAOYSA-N
- SMILES： OC(C1C2C=CC(=CC=2N(C)N=1)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 221.04365571g/mol
Monoisotopic Mass: 221.04365571g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 101
XLogP3: 1.3

Experimental Properties

Density: 1.6±0.1 g/cm3
Boiling Point: 479.6±25.0 °C at 760 mmHg
Flash Point: 243.9±23.2 °C
Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-methyl-6-nitro-indazole-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-methyl-6-nitro-indazole-3-carboxylic acid Pricemore >>

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